4-({benzyl[2-(dimethylamino)ethyl]amino}methyl)phenol

• IUPAC Name: 4-[[benzyl-[2-(dimethylamino)ethyl]amino]methyl]phenol
• InChI: InChI=1S/C18H24N2O/c1-19(2)12-13-20(14-16-6-4-3-5-7-16)15-17-8-10-18(21)11-9-17/h3-11,21H,12-15H2,1-2H3
• InChI Key: HQBLNEGZHGAXBV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(CC1=CC=CC=C1)CC2=CC=C(C=C2)O
• Molecular Formula: C18H24N2O
• Molecular Weight: 284.4 g/mol

Description

4-({Benzyl[2-(dimethylamino)ethyl]amino}methyl)phenol is a synthetic chemical compound that has gained significant attention in scientific research. This compound has been studied for its potential use in various applications, including as a catalyst, antimicrobial agent, and as a tool for studying biological processes.

Scientific Research Applications

The unique structure of 4-({benzyl[2-(dimethylamino)ethyl]amino}methyl)phenol has made it a popular compound for scientific research. One of the primary applications of this compound is as a catalyst in organic synthesis reactions. It has been shown to be effective in promoting the formation of C-C and C-N bonds, as well as in the synthesis of biologically active molecules.
Another area of research involves the use of 4-({benzyl[2-(dimethylamino)ethyl]amino}methyl)phenol as an antimicrobial agent. Studies have shown that this compound exhibits potent activity against a range of bacteria and fungi, making it a promising candidate for the development of new antimicrobial drugs.

Mechanism of Action

The mechanism of action of 4-({benzyl[2-(dimethylamino)ethyl]amino}methyl)phenol is not fully understood. However, it is believed to work by disrupting the cell membrane of microorganisms, leading to cell death. It may also act by inhibiting the activity of enzymes involved in microbial metabolism.
Biochemical and Physiological Effects
Studies have shown that 4-({benzyl[2-(dimethylamino)ethyl]amino}methyl)phenol can have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, suggesting that it may have potential as an anticancer agent. Additionally, it has been shown to have anti-inflammatory properties, which could make it useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 4-({benzyl[2-(dimethylamino)ethyl]amino}methyl)phenol in lab experiments is its versatility. It can be used as a catalyst in organic synthesis reactions, as well as in antimicrobial and anticancer studies. Additionally, it is relatively easy to synthesize and purify.
However, there are also some limitations to using this compound in lab experiments. One of the primary limitations is its potential toxicity. While it has been shown to be relatively safe in vitro, further studies are needed to determine its safety in vivo. Additionally, its solubility in water is limited, which can make it difficult to work with in certain applications.

Future Directions

There are many potential future directions for research involving 4-({benzyl[2-(dimethylamino)ethyl]amino}methyl)phenol. One area of research is in the development of new antimicrobial drugs. Studies have shown that this compound exhibits potent activity against a range of bacteria and fungi, making it a promising candidate for further development.
Another area of research is in the development of new anticancer drugs. Studies have shown that 4-({benzyl[2-(dimethylamino)ethyl]amino}methyl)phenol has the potential to inhibit the growth of cancer cells, suggesting that it may be useful in the development of new anticancer drugs.
Finally, there is potential for the use of 4-({benzyl[2-(dimethylamino)ethyl]amino}methyl)phenol in the study of biological processes. Its ability to promote the formation of C-C and C-N bonds makes it a useful tool for studying the synthesis of biologically active molecules. Additionally, its antimicrobial and anti-inflammatory properties make it a useful tool for studying microbial and inflammatory processes.

Synthesis Methods

The synthesis of 4-({benzyl[2-(dimethylamino)ethyl]amino}methyl)phenol involves the condensation of 4-hydroxybenzaldehyde and benzyl 2-(dimethylamino)ethylamine. This reaction is typically carried out in the presence of a catalyst, such as p-toluenesulfonic acid, under reflux conditions. The resulting product is a white solid that can be purified by recrystallization.